Cas no 1269291-80-6 (2-(1-(3-Chlorophenyl)-1H-pyrazol-5-yl)pyridine)

2-(1-(3-Chlorophenyl)-1H-pyrazol-5-yl)pyridine is a heterocyclic compound featuring a pyrazole core linked to a pyridine ring via a 3-chlorophenyl substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its rigid aromatic framework enhances binding affinity in target interactions, while the chlorine atom offers potential for further functionalization. The compound's stability and well-defined reactivity profile make it suitable for applications in ligand design, catalysis, and drug discovery. Its synthesis is scalable, ensuring consistent purity and yield for industrial and academic use. This compound is particularly relevant in developing kinase inhibitors and other biologically active molecules.
2-(1-(3-Chlorophenyl)-1H-pyrazol-5-yl)pyridine structure
1269291-80-6 structure
Product Name:2-(1-(3-Chlorophenyl)-1H-pyrazol-5-yl)pyridine
CAS No:1269291-80-6
MF:C14H10ClN3
MW:255.702301502228
CID:1089345
PubChem ID:56956134
Update Time:2025-10-21

2-(1-(3-Chlorophenyl)-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(1-(3-Chlorophenyl)-1H-pyrazol-5-yl)pyridine
    • 2-[2-(3-chlorophenyl)pyrazol-3-yl]pyridine
    • 1269291-80-6
    • 2-[1-(3-Chlorophenyl)-1H-pyrazol-5-yl]pyridine
    • A12247
    • AKOS022172615
    • DTXSID30719057
    • Inchi： 1S/C14H10ClN3/c15-11-4-3-5-12(10-11)18-14(7-9-17-18)13-6-1-2-8-16-13/h1-10H
    • InChI Key： LCEMYDQRBPVSSQ-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)N1C(=CC=N1)C1C=CC=CN=1

Computed Properties

  • Exact Mass: 255.0563250g/mol
  • Monoisotopic Mass: 255.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 30.7Ų

2-(1-(3-Chlorophenyl)-1H-pyrazol-5-yl)pyridine Pricemore >>

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